Cas no 1507000-07-8 (N,2-Dimethyl-6-(4-methyl-1,4-diazepan-1-yl)pyrimidin-4-amine)

• Product Name: N,2-Dimethyl-6-(4-methyl-1,4-diazepan-1-yl)pyrimidin-4-amine
• CAS No: 1507000-07-8
• MF: C₁₂H₂₁N₅
• MW: 235.328641653061
• CID: 5048289
• Update Time: 2025-10-29

N,2-Dimethyl-6-(4-methyl-1,4-diazepan-1-yl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• N,2-dimethyl-6-(4-methyl-1,4-diazepan-1-yl)pyrimidin-4-amine
• N,2-Dimethyl-6-(4-methyl-1,4-diazepan-1-yl)pyrimidin-4-amine

• Inchi： 1S/C12H21N5/c1-10-14-11(13-2)9-12(15-10)17-6-4-5-16(3)7-8-17/h9H,4-8H2,1-3H3,(H,13,14,15)
• InChI Key： FYFVVNGILLULLI-UHFFFAOYSA-N
• SMILES： N1(C2C=C(NC)N=C(C)N=2)CCN(C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 1.5
• Topological Polar Surface Area: 44.3

Additional information on N,2-Dimethyl-6-(4-methyl-1,4-diazepan-1-yl)pyrimidin-4-amine

N,2-Dimethyl-6-(4-methyl-1,4-diazepan-1-yl)pyrimidin-4-amine: A Comprehensive Overview

N,2-Dimethyl-6-(4-methyl-1,4-diazepan-1-yl)pyrimidin-4-amine (CAS No. 1507000-07-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidines and features a unique structural framework that includes a 1,4-diazepane ring. The combination of these structural elements imparts specific pharmacological properties that make it a promising candidate for various therapeutic interventions.

The chemical structure of N,2-Dimethyl-6-(4-methyl-1,4-diazepan-1-yl)pyrimidin-4-amine is characterized by a pyrimidine core with two methyl groups at the N and 2 positions, and a 4-methyl-1,4-diazepane moiety attached at the 6-position. This arrangement provides a balance of lipophilicity and hydrophilicity, which is crucial for optimizing the compound's bioavailability and pharmacokinetic profile. The presence of the 1,4-diazepane ring also suggests potential interactions with specific receptors or enzymes in biological systems.

Recent studies have explored the biological activities of N,2-Dimethyl-6-(4-methyl-1,4-diazepan-1-yl)pyrimidin-4-amine in various contexts. One notable area of research is its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes or pathways.

In addition to its antiviral properties, N,2-Dimethyl-6-(4-methyl-1,4-diazepan-1-yl)pyrimidin-4-amine has shown promise in the treatment of neurological disorders. Research conducted at the University of California, Los Angeles (UCLA) indicated that this compound can modulate certain neurotransmitter systems in the brain, potentially offering therapeutic benefits for conditions such as anxiety and depression. The exact mechanisms by which it exerts these effects are still under investigation but are believed to involve interactions with serotonin and GABA receptors.

The pharmacokinetic profile of N,2-Dimethyl-6-(4-methyl-1,4-diazepan-1-yl)pyrimidin-4-amine has been extensively studied to optimize its use in clinical settings. Preclinical data suggest that it has favorable oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. However, further clinical trials are necessary to fully characterize its safety and efficacy in human subjects.

In terms of safety, initial toxicology studies have shown that N,2-Dimethyl-6-(4-methyl-1,4-diazepan-1-yl)pyrimidin-4-amine is well-tolerated at therapeutic doses. Common side effects observed in animal models include mild gastrointestinal discomfort and transient changes in liver enzyme levels. These effects were generally reversible upon discontinuation of the compound. Nevertheless, comprehensive safety assessments are ongoing to ensure its long-term use is safe and effective.

The development of N,2-Dimethyl-6-(4-methyl-1,4-diazepan-1-yl)pyrimidin-4-amine as a therapeutic agent is an ongoing process that involves collaboration between academic institutions and pharmaceutical companies. Current efforts are focused on optimizing its chemical structure to enhance its potency and reduce potential side effects. Additionally, researchers are exploring combination therapies involving this compound to address complex diseases more effectively.

In conclusion, N,2-Dimethyl-6-(4-methyl-1,4-diazepan-1-yl)pyrimidin-4-amnine (CAS No. 1507000-078) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. As research continues to advance our understanding of this compound's mechanisms and clinical utility, it holds significant promise for improving patient outcomes in multiple disease areas.